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Compound of Interest

Compound Name: 3-Methyluric Acid-13C4,15N3

Cat. No.: B12054686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Methyluric Acid-13C4,15N3, a stable

isotope-labeled internal standard crucial for accurate quantification in metabolic studies. Its

primary application lies in tracing and quantifying the metabolites of caffeine, a widely

consumed psychoactive substance. Understanding caffeine metabolism is essential for

assessing its physiological effects, inter-individual variability in response, and its potential

associations with various health outcomes.

Core Concepts: The Role of 3-Methyluric Acid in
Caffeine Metabolism
Caffeine is extensively metabolized in the liver, primarily by the cytochrome P450 1A2

(CYP1A2) enzyme. The metabolic pathways involve a series of demethylation and oxidation

reactions, leading to the formation of various methylxanthines and methyluric acids. 3-

Methyluric acid is one of the key downstream metabolites. The intricate process of caffeine

metabolism underscores the importance of precise analytical methods to study its

pharmacokinetics and pharmacodynamics.

The use of isotopically labeled internal standards, such as 3-Methyluric Acid-13C4,15N3, is

the gold standard for quantitative analysis using mass spectrometry. This compound is

chemically identical to the endogenous 3-methyluric acid but has a different mass due to the

incorporation of four 13C and three 15N isotopes. This mass difference allows it to be
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distinguished from the unlabeled analyte by the mass spectrometer, enabling correction for

sample preparation losses and matrix effects, thereby ensuring high accuracy and precision of

the measurement.

Physicochemical Properties of 3-Methyluric Acid-
13C4,15N3
A clear understanding of the physicochemical properties of this stable isotope-labeled standard

is fundamental for its proper handling, storage, and application in experimental settings.

Property Value Reference

Synonym

3-Methyl-2,6,8-

trihydroxypurine-13C4,15N3

(2,4,5,6-13C4, 1,3,9-15N3)

[1][2]

CAS Number 1173019-10-7 [1][2][3]

Molecular Formula ¹³C₄C₂H₆¹⁵N₃NO₃ [1][2][3]

Molecular Weight 189.09 g/mol [1][2][3]

Isotopic Purity
≥98 atom % ¹³C; ≥98 atom %

¹⁵N
[1][3][4]

Chemical Purity ≥98% (CP) [1][3][4]

Form Powder [1][3]

Melting Point >300 °C [1][3]

Storage Temperature −20°C [1][3]

Caffeine Metabolism Pathway
The metabolism of caffeine is a complex process involving multiple enzymatic steps, primarily

occurring in the liver. The major pathway involves the demethylation of caffeine to

paraxanthine, theobromine, and theophylline, which are further metabolized to various

methylxanthines and methyluric acids.
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Caffeine

Primary Metabolites Secondary Metabolites

Methyluric Acids

Caffeine
(1,3,7-Trimethylxanthine)

Paraxanthine
(1,7-Dimethylxanthine)

~84%
(CYP1A2)

Theobromine
(3,7-Dimethylxanthine)

~8%
(CYP1A2)

Theophylline
(1,3-Dimethylxanthine)

~8%
(CYP1A2)

1-Methylxanthine

7-Methylxanthine

3-Methylxanthine

1,3-Dimethyluric Acid

3-Methyluric Acid

1-Methyluric Acid
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1. Biological Sample Collection
(e.g., Urine, Serum)

2. Internal Standard Spiking
(3-Methyluric Acid-13C4,15N3)

3. Solid-Phase Extraction (SPE)

4. LC-MS/MS Analysis

5. Data Analysis and Quantification

6. Biological Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Metabolic Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12054686#3-methyluric-acid-13c4-15n3-as-a-
biomarker-for-metabolic-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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